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Compound of Interest

1,4-Cyclohexanedimethanol
Compound Name: _
Dilaurate

Cat. No.: B1148393

CAS Number: 135025-34-2

Molecular Formula: C32HeoO4

Disclaimer

Significant gaps exist in the publicly available technical literature for 1,4-
Cyclohexanedimethanol Dilaurate. This guide has been compiled by leveraging data on its
precursor molecules, 1,4-Cyclohexanedimethanol (CHDM) and lauric acid, as well as
analogous long-chain fatty acid esters of CHDM. Information directly pertaining to CAS number
135025-34-2 is limited, and therefore, some sections of this document are based on scientific
inference and established principles of organic chemistry.

Executive Summary

1,4-Cyclohexanedimethanol Dilaurate is a diester of 1,4-Cyclohexanedimethanol and lauric
acid. While specific data for this compound is scarce, its chemical structure suggests its utility
as a plasticizer, lubricant, or a modifying agent in polymer synthesis. This technical guide
provides a comprehensive overview of its presumed chemical and physical properties, a
detailed, inferred experimental protocol for its synthesis, and a summary of the known
applications and toxicological data of its constituent parts. This document is intended for
researchers, scientists, and drug development professionals who may be interested in the
synthesis and potential applications of novel long-chain aliphatic esters.
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Chemical and Physical Properties

The chemical and physical properties of 1,4-Cyclohexanedimethanol Dilaurate are not
extensively documented. However, based on the known properties of its precursors, 1,4-
Cyclohexanedimethanol and lauric acid, the following properties can be inferred.

Table 1: Physicochemical Properties of 1,4-Cyclohexanedimethanol Dilaurate and its

Precursors
1,4-
. 1;4'

Cyclohexanedimet . ] .
Property . Cyclohexanedimet Lauric Acid

hanol Dilaurate

hanol (CHDM)

(Inferred)
CAS Number 135025-34-2 105-08-8[1][2] 143-07-7
Molecular Formula Cs2He6004[3] CsH1602[1][2] C12H2402
Molecular Weight 508.82 g/mol [3] 144.21 g/mol [1][2][4] 200.32 g/mol

Waxy solid or viscous ) ] White crystalline
Appearance o White waxy solid[1]

liquid powder
Melting Point Not available 41-61 °C[1][5] 43-45 °C
Boiling Point > 300 °C 284-288 °C[1] 298.9 °C

Insoluble in water; Insoluble in water;

- ) ) Soluble in water and ) )

Solubility soluble in organic soluble in organic

solvents

alcohol[6]

solvents

Synthesis and Manufacturing

While a specific, validated protocol for the synthesis of 1,4-Cyclohexanedimethanol Dilaurate

is not available in the literature, a standard Fischer esterification reaction is the most probable

route. This involves the reaction of 1,4-Cyclohexanedimethanol with two equivalents of lauric

acid in the presence of an acid catalyst.

Proposed Experimental Protocol: Fischer Esterification
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This protocol is adapted from general esterification procedures and studies on similar
compounds][7].

Materials:

1,4-Cyclohexanedimethanol (CHDM) (1.0 eq)

e Lauric acid (2.2 eq)

o p-Toluenesulfonic acid (p-TsOH) (0.05 eq)

e Toluene (solvent)

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

o Dean-Stark apparatus

Procedure:

» To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
1,4-Cyclohexanedimethanol, lauric acid, p-Toluenesulfonic acid, and toluene.

e Heat the reaction mixture to reflux. The water formed during the reaction will be collected in
the Dean-Stark trap.

» Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC) until the starting material is consumed.

e Once the reaction is complete, cool the mixture to room temperature.

e Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid
catalyst, followed by brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.
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» Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 1,4-
Cyclohexanedimethanol Dilaurate.

Diagram 1: Proposed Synthesis Workflow for 1,4-Cyclohexanedimethanol Dilaurate
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Caption: A proposed workflow for the synthesis of 1,4-Cyclohexanedimethanol Dilaurate.
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Potential Applications

Based on the properties of its precursors, 1,4-Cyclohexanedimethanol Dilaurate is likely to
find applications in the polymer and materials science industries.

o Plasticizers: Long-chain esters are commonly used as plasticizers for polymers like polyvinyl
chloride (PVC). A study on 1,4-cyclohexanedimethanol bis(aliphatic carboxylate) plasticizers
suggests that these compounds can be effective in imparting flexibility to PVC. The long
aliphatic chains of the laurate groups in 1,4-Cyclohexanedimethanol Dilaurate would likely
provide good plasticizing efficiency.

o Polymer Modification: 1,4-Cyclohexanedimethanol is a key monomer in the production of
polyesters such as polyethylene terephthalate (PET) and poly(1,4-cyclohexylenedimethylene
terephthalate) (PCT)[1][8][9]. The incorporation of CHDM enhances properties like strength,
clarity, and solvent resistance[1]. 1,4-Cyclohexanedimethanol Dilaurate could potentially
be used as an additive or co-monomer in polyester synthesis to introduce flexible side
chains, thereby modifying the polymer's properties.

o Lubricants and Coatings: The ester structure and long hydrocarbon chains suggest potential
use as a lubricant or in coating formulations[4][6][10].

Toxicological and Safety Information

There is no specific toxicological data available for 1,4-Cyclohexanedimethanol
Dilaurate[11]. The safety profile must be inferred from its precursors.

Table 2: Summary of Toxicological Data for Precursors
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1,4-

Endpoint Cyclohexanedimethanol Lauric Acid
(CHDM)

Acute Oral Toxicity LD50 > 2000 mg/kg (rat)[12] LD50 = 12,000 mg/kg (rat)

Acute Dermal Toxicity LD50 > 2000 mg/kg (rat)[12] Not available

Skin Irritation Non-irritating (rabbit)[12] Mildly irritating

o Potential for serious eye o

Eye Irritation Irritating
damage[12]

Reproductive/Developmental No specific toxicity ]

o Not available
Toxicity observed[12]

It is crucial to handle 1,4-Cyclohexanedimethanol Dilaurate with appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat, in a well-
ventilated area[11].

Biological Signhaling Pathways

There is no information available in the scientific literature to suggest that 1,4-
Cyclohexanedimethanol Dilaurate has any known interactions with biological signaling
pathways. Its presumed applications are in the field of material science, and it is not expected
to have specific pharmacological activity.

Conclusion

1,4-Cyclohexanedimethanol Dilaurate, CAS number 135025-34-2, is a chemical compound
for which there is a significant lack of detailed technical information. Based on the well-
documented properties of its precursors, 1,4-Cyclohexanedimethanol and lauric acid, it is likely
a waxy solid or viscous liquid with potential applications as a plasticizer, polymer modifier, or
lubricant. This guide provides a foundational understanding of this compound, including a
proposed synthesis protocol and an overview of its likely characteristics and applications.
Further experimental investigation is required to fully characterize its properties and validate its
potential uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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